![molecular formula C15H18N4OS B6430515 N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine CAS No. 2198821-66-6](/img/structure/B6430515.png)
N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine
Description
N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine (NMTPCP) is a novel organosulfur compound with a wide range of potential applications in the field of scientific research. NMTPCP has been studied for its unique properties, such as its ability to modulate protein-protein interactions and its potential to act as a scaffold for the development of novel drugs.
Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as the one , have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-Inflammatory Properties
Compounds containing a thiophene nucleus have been reported to possess anti-inflammatory properties . For example, 1-[1-(2,5-dimethylthiophen-3-yl)ethyl]-1-hydroxyurea acts as an anti-inflammatory agent .
Antimicrobial Properties
Thiophene derivatives also exhibit antimicrobial properties . This makes them valuable in the development of new antimicrobial agents.
Anticancer Properties
Thiophene derivatives have been found to exhibit anticancer properties . This opens up possibilities for their use in cancer treatment research.
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They also play a prominent role in the advancement of organic semiconductors .
Organic Light-Emitting Diodes (OLEDs)
Thiophene-mediated molecules have been used in the fabrication of organic light-emitting diodes (OLEDs) . This makes them important in the field of electronics.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives have been used in the development of organic field-effect transistors (OFETs) . This highlights their significance in the electronics industry.
Synthesis of Thioureas
The compound could potentially be used in the synthesis of thioureas . Thioureas have a wide range of applications in various fields, including medicinal chemistry, agriculture, and material science.
properties
IUPAC Name |
(4-methylthiophen-2-yl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N4OS/c1-11-8-13(21-9-11)15(20)19-6-3-12(4-7-19)18-14-2-5-16-10-17-14/h2,5,8-10,12H,3-4,6-7H2,1H3,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOYUQVKUCGEDIE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)N2CCC(CC2)NC3=NC=NC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]pyrimidin-4-amine | |
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